Cas no 1358798-21-6 (1-(4-hydroxyphenyl)cyclohexane-1-carboxylic acid)

1-(4-Hydroxyphenyl)cyclohexane-1-carboxylic acid is a cyclohexane-based carboxylic acid derivative featuring a hydroxyl-substituted phenyl ring. This compound is of interest in synthetic organic chemistry due to its bifunctional structure, which includes both a carboxylic acid and a phenolic hydroxyl group, enabling diverse reactivity. Its rigid cyclohexane backbone provides steric stability, while the aromatic hydroxyl group enhances solubility in polar solvents. Potential applications include its use as an intermediate in pharmaceuticals, agrochemicals, or advanced material synthesis, where its functional groups allow for further derivatization. The compound’s balanced lipophilicity and polarity make it suitable for studies in drug design and polymer chemistry.

1-(4-hydroxyphenyl)cyclohexane-1-carboxylic acid structure

1358798-21-6 structure

Product Name:1-(4-hydroxyphenyl)cyclohexane-1-carboxylic acid

CAS No:1358798-21-6

MF:C₁₃H₁₆O₃

MW:220.264344215393

CID:5855937

PubChem ID:57043082

Update Time:2025-10-29

1-(4-hydroxyphenyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-(4-hydroxyphenyl)cyclohexane-1-carboxylic acid
- Cyclohexanecarboxylic acid, 1-(4-hydroxyphenyl)-
- starbld0031172
- GEQLJOZVOMELKM-UHFFFAOYSA-N
- 1-(4-hydroxyphenyl)cyclohexanecarboxylic acid
- 1358798-21-6
- SCHEMBL1128270
- EN300-1869884
- Inchi： 1S/C13H16O3/c14-11-6-4-10(5-7-11)13(12(15)16)8-2-1-3-9-13/h4-7,14H,1-3,8-9H2,(H,15,16)
- InChI Key： GEQLJOZVOMELKM-UHFFFAOYSA-N
- SMILES： C1(C2=CC=C(O)C=C2)(C(O)=O)CCCCC1

Computed Properties

Exact Mass: 220.109944368g/mol
Monoisotopic Mass: 220.109944368g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 248
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 57.5Å²

Experimental Properties

Density: 1.225±0.06 g/cm3(Predicted)
Boiling Point: 412.4±38.0 °C(Predicted)
pka: 4.60±0.20(Predicted)

1-(4-hydroxyphenyl)cyclohexane-1-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1869884-1g	1-(4-hydroxyphenyl)cyclohexane-1-carboxylic acid	1358798-21-6	95%	1g	$928.0	2023-09-18
Enamine	EN300-1869884-5g	1-(4-hydroxyphenyl)cyclohexane-1-carboxylic acid	1358798-21-6	95%	5g	$2692.0	2023-09-18
Enamine	EN300-1869884-10g	1-(4-hydroxyphenyl)cyclohexane-1-carboxylic acid	1358798-21-6	95%	10g	$3992.0	2023-09-18
Enamine	EN300-1869884-0.05g	1-(4-hydroxyphenyl)cyclohexane-1-carboxylic acid	1358798-21-6	95%	0.05g	$216.0	2023-09-18
Enamine	EN300-1869884-0.1g	1-(4-hydroxyphenyl)cyclohexane-1-carboxylic acid	1358798-21-6	95%	0.1g	$322.0	2023-09-18
Enamine	EN300-1869884-0.25g	1-(4-hydroxyphenyl)cyclohexane-1-carboxylic acid	1358798-21-6	95%	0.25g	$459.0	2023-09-18
Enamine	EN300-1869884-0.5g	1-(4-hydroxyphenyl)cyclohexane-1-carboxylic acid	1358798-21-6	95%	0.5g	$723.0	2023-09-18
Enamine	EN300-1869884-1.0g	1-(4-hydroxyphenyl)cyclohexane-1-carboxylic acid	1358798-21-6	95%	1g	$928.0	2023-06-01
Enamine	EN300-1869884-2.5g	1-(4-hydroxyphenyl)cyclohexane-1-carboxylic acid	1358798-21-6	95%	2.5g	$1819.0	2023-09-18
Enamine	EN300-1869884-5.0g	1-(4-hydroxyphenyl)cyclohexane-1-carboxylic acid	1358798-21-6	95%	5g	$2692.0	2023-06-01